Cas no 1587-20-8 (Trimethyl citrate)

• Product Name: Trimethyl citrate
• CAS No: 1587-20-8
• MF: C₉H₁₄O₇
• MW: 234.203263759613
• MDL: MFCD00025889
• CID: 83812
• PubChem ID: 87565500
• Update Time: 2025-05-26

Trimethyl citrate Chemical and Physical Properties

Names and Identifiers

• Trimethyl 2-hydroxypropane-1,2,3-tricarboxylate
• Citric acid trimethyl ester
• Trimethyl citrate
• 3-Hydroxy-3-methoxycarbonylpentanedioic acid dimethyl ester
• NSC 75824
• Citric acid, trimethyl ester
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, trimethyl ester
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1,2,3-trimethyl ester
• AK114237
• 2P8176332L
• 1,2,3-trimethyl 2-hydroxypropane-1,2,3-tricarboxylate
• 3-Hydroxy-3-methoxycarbonylpentanedioic acid, dimethyl ester
• Citric acid trimethyl
• NCIOpen2_
• NSC-75824
• NS00025164
• J-009525
• DTXSID2061804
• HDDLVZWGOPWKFW-UHFFFAOYSA-N
• AS-12383
• 3-hydroxy-3-methoxycarbonyl-pentanedioic acid dimethyl ester
• NSC75824
• MFCD00025889
• UNII-2P8176332L
• EN300-749076
• CS-W014165
• Trimethyl citrate, >=98.0%
• 1587-20-8
• FT-0726449
• Q27255361
• NCIOpen2_004149
• Trimethyl 2-hydroxy-1,2,3-propanetricarboxylate #
• SCHEMBL168730
• C9H14O7
• Trimethyl2-hydroxypropane-1,2,3-tricarboxylate
• CHEMBL455514
• HDDLVZWGOPWKFW-UHFFFAOYSA-
• InChI=1/C9H14O7/c1-14-6(10)4-9(13,8(12)16-3)5-7(11)15-2/h13H,4-5H2,1-3H3
• TRIMETHYLCITRATE
• 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-trimethyl ester
• AKOS015901740
• W11576
• EINECS 216-449-2
• 1,3-Propanetricarboxylic acid, 2-hydroxy-, trimethyl ester
• TRIMETHYL ITRATE
• DB-261198
• 2-Hydroxy-1,2,3-propanetricarboxylic acid 1,2,3-trimethyl ester
• 2-Hydroxy-1,2,3-propanetricarboxylic Acid Trimethyl Ester; Trimethyl Ester Citric Acid; 3-Hydroxy-3-methoxycarbonylpentanedioic Acid Dimethyl Ester; NSC 75824
• FT33331
• DTXCID1035105
• 216-449-2
• Citric acid, trimethyl ester (8CI)

• MDL： MFCD00025889
• Inchi： 1S/C9H14O7/c1-14-6(10)4-9(13,8(12)16-3)5-7(11)15-2/h13H,4-5H2,1-3H3
• InChI Key： HDDLVZWGOPWKFW-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)(CC(=O)OC)CC(=O)OC

Computed Properties

• Exact Mass: 234.07400
• Monoisotopic Mass: 234.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1
• Topological Polar Surface Area: 99.1

Experimental Properties

• Color/Form: White crystals.
• Density: 1.265±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 77.0 to 82.0 deg-C
• Boiling Point: 176°C/16mmHg(lit.)
• Flash Point: 79.2±11.7 ºC,
• Refractive Index: 1.4455 (estimate)
• Solubility: Soluble (120 g/l) (25 º C),
• PSA: 99.13000
• LogP: -0.98330
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

Trimethyl citrate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22-S24/25
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Trimethyl citrate

Recent Advances in Trimethyl Citrate (CAS 1587-20-8) Research: Applications and Innovations in Chemical Biology and Pharmaceuticals

Trimethyl citrate (TMC, CAS 1587-20-8), a triester derivative of citric acid, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical sciences. This research brief synthesizes the latest findings on TMC, focusing on its synthesis, mechanistic insights, and emerging roles in drug formulation, biomaterials, and metabolic engineering. The compound's unique physicochemical properties, including its solubility and biodegradability, make it a promising candidate for diverse biomedical applications.

A 2023 study published in Journal of Controlled Release demonstrated TMC's efficacy as a plasticizer in biodegradable polymer matrices for sustained drug delivery. Researchers utilized NMR and DSC analyses to confirm TMC's compatibility with poly(lactic-co-glycolic acid) (PLGA), enhancing the release kinetics of hydrophobic therapeutics by 40% compared to conventional additives. Notably, the study highlighted TMC's role in reducing glass transition temperature (T_g) without compromising mechanical integrity, addressing a critical challenge in implantable device development.

In metabolic engineering, TMC has emerged as a key intermediate in the biosynthesis of value-added compounds. A breakthrough in Nature Chemical Biology (2024) revealed engineered E. coli strains capable of converting TMC to acetyl-CoA derivatives via a novel enzymatic cascade, achieving yields of 2.8 g/L in bioreactors. This pathway optimization, enabled by CRISPR-Cas9 genome editing, positions TMC as a sustainable platform chemical for biomanufacturing.

Pharmaceutical applications have seen notable innovations, particularly in prodrug design. Recent work in European Journal of Medicinal Chemistry (2024) showcased TMC-conjugated antiretroviral agents with 3-fold improved blood-brain barrier penetration. Molecular dynamics simulations attributed this enhancement to TMC's ability to mask polar groups while maintaining substrate affinity for transport proteins. Concurrently, TMC-based hydrogels exhibited pH-responsive drug release in tumor microenvironments, as evidenced by in vivo studies reporting 60% tumor growth inhibition in murine models.

Regulatory and safety assessments have progressed in parallel. The 2024 OECD guideline update includes TMC biodegradation protocols, with recent ecotoxicological studies confirming its rapid mineralization (>90% in 28 days) and low bioaccumulation potential (BCF < 10). These findings support TMC's classification as a "green" chemical in pharmaceutical manufacturing, aligning with growing demands for sustainable processes.

Looking forward, three key research frontiers are emerging: (1) TMC-mediated nanoparticle stabilization for mRNA vaccine delivery, (2) enzymatic polymerization for bio-based plastics, and (3) mitochondrial-targeted prodrug activation. Ongoing clinical trials (NCT05678984) evaluating TMC-modified chemotherapeutics underscore its translational potential. However, challenges remain in large-scale enzymatic synthesis and precise control of ester hydrolysis rates in vivo, warranting further investigation.